Cas no 67184-55-8 (Propanoic acid,3-(3-mercapto-1-oxopropoxy)-2-[(3-mercapto-1-oxopropoxy)methyl]-2-methyl-)

Propanoic acid,3-(3-mercapto-1-oxopropoxy)-2-[(3-mercapto-1-oxopropoxy)methyl]-2-methyl- structure
67184-55-8 structure
Product Name:Propanoic acid,3-(3-mercapto-1-oxopropoxy)-2-[(3-mercapto-1-oxopropoxy)methyl]-2-methyl-
CAS No:67184-55-8
MF:C11H18O6S2
MW:310.387021541595
CID:524695
PubChem ID:3017743
Update Time:2025-04-19

Propanoic acid,3-(3-mercapto-1-oxopropoxy)-2-[(3-mercapto-1-oxopropoxy)methyl]-2-methyl- Chemical and Physical Properties

Names and Identifiers

    • Propanoic acid,3-(3-mercapto-1-oxopropoxy)-2-[(3-mercapto-1-oxopropoxy)methyl]-2-methyl-
    • 2,2-bis[(3-mercapto-1-oxopropoxy)methyl]propionic acid
    • 2-methyl-3-(3-sulfanylpropanoyloxy)-2-(3-sulfanylpropanoyloxymethyl)propanoic acid
    • 2,2-Bis((3-mercapto-1-oxopropoxy)methyl)propionic acid
    • 2-methyl-3-[(3-sulfanylpropanoyl)oxy]-2-{[(3-sulfanylpropanoyl)oxy]methyl}propanoic acid
    • 67184-55-8
    • NS00054220
    • EINECS 266-600-1
    • SCHEMBL11554959
    • DTXSID60986199
    • Inchi: 1S/C11H18O6S2/c1-11(10(14)15,6-16-8(12)2-4-18)7-17-9(13)3-5-19/h18-19H,2-7H2,1H3,(H,14,15)
    • InChI Key: WFYBQZGINNOOHO-UHFFFAOYSA-N
    • SMILES: SCCC(=O)OCC(C(=O)O)(C)COC(CCS)=O

Computed Properties

  • Exact Mass: 310.05454
  • Monoisotopic Mass: 310.05448064g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 11
  • Complexity: 309
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 91.9Ų

Experimental Properties

  • PSA: 89.9
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